3,6-Octadienal, 3,7-dimethyl- 3,6-Octadienal, 3,7-dimethyl- 3,7-Dimethyl-3,6-octadienal is a natural product found in Artemisia annua with data available.
Brand Name: Vulcanchem
CAS No.: 1754-00-3
VCID: VC21225624
InChI: InChI=1S/C10H16O/c1-9(2)5-4-6-10(3)7-8-11/h5-6,8H,4,7H2,1-3H3
SMILES: CC(=CCC=C(C)CC=O)C
Molecular Formula: C10H16O
Molecular Weight: 152.23 g/mol

3,6-Octadienal, 3,7-dimethyl-

CAS No.: 1754-00-3

Cat. No.: VC21225624

Molecular Formula: C10H16O

Molecular Weight: 152.23 g/mol

* For research use only. Not for human or veterinary use.

3,6-Octadienal, 3,7-dimethyl- - 1754-00-3

Specification

Description 3,7-Dimethyl-3,6-octadienal is a natural product found in Artemisia annua with data available.
CAS No. 1754-00-3
Molecular Formula C10H16O
Molecular Weight 152.23 g/mol
IUPAC Name 3,7-dimethylocta-3,6-dienal
Standard InChI InChI=1S/C10H16O/c1-9(2)5-4-6-10(3)7-8-11/h5-6,8H,4,7H2,1-3H3
Standard InChI Key OJLMARCQPSGYNE-UHFFFAOYSA-N
Isomeric SMILES CC(=CC/C=C(\C)/CC=O)C
SMILES CC(=CCC=C(C)CC=O)C
Canonical SMILES CC(=CCC=C(C)CC=O)C

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